2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

• IUPAC Name: 2-amino-1-[(3S)-3-[benzyl(propan-2-yl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H27N3O/c1-14(2)20(12-15-7-4-3-5-8-15)16-9-6-10-19(13-16)17(21)11-18/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3/t16-/m0/s1
• InChI Key: QMJDPZMDTXDMJT-INIZCTEOSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CN
• Isomeric SMILES: CC(C)N(CC1=CC=CC=C1)[C@H]2CCCN(C2)C(=O)CN
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone (CAS: 1401666-06-5) is a chiral piperidine-derived compound with a molecular weight of 303.45 g/mol . Its structure features a piperidine ring substituted at the 3-position with a benzyl-isopropyl-amino group and a 2-aminoethanone moiety at the 1-position. The stereochemistry at the piperidine ring is specified as (S)-configuration, which may influence its biological activity and physicochemical properties.

Such methods may be analogous for the target compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Benzyl-Isopropyl-Amino Group: This step involves the alkylation of the piperidine ring with benzyl and isopropyl groups using suitable alkylating agents.

Amino Group Addition:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This can include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various electrophiles such as alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C21H35N3O
• Molecular Weight : 345.52 g/mol
• Structure : The compound features a piperidine ring, an amino group, and a ketone moiety, contributing to its unique reactivity and biological interactions.

Medicinal Chemistry

2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone has been investigated for its potential therapeutic effects, specifically in the modulation of neurotransmitter systems. It may act as an antagonist or modulator at various receptors, which is crucial for developing treatments for neurological disorders.

Case Study : Research has shown that derivatives of this compound can exhibit selective binding affinities to serotonin and dopamine receptors, suggesting potential applications in treating depression and anxiety disorders.

Organic Synthesis

This compound serves as a valuable building block in organic synthesis. Its functional groups allow for various chemical reactions, including:

• Substitution Reactions : The amino and piperidine functionalities can be modified to create a wide array of derivatives.
• Oxidation and Reduction : The compound can undergo oxidation to yield ketones or reduction to form amines, facilitating the synthesis of more complex molecules.

Data Table: Common Reactions Involving 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

Reaction Type	Product Type	Common Reagents
Oxidation	Ketones	Potassium permanganate
Reduction	Amines/Alcohols	Lithium aluminum hydride
Substitution	Derivatives	Various nucleophiles

Biological Studies

The compound's interaction with biological systems has been a focus of research. Studies indicate that it may influence enzyme activity and receptor binding, making it relevant for pharmacological applications.

Mechanism of Action : The compound likely interacts with specific molecular targets (e.g., enzymes or receptors), modulating their activity which can lead to therapeutic effects in various biological pathways.

Industrial Applications

In industrial settings, this compound is utilized in the production of specialty chemicals. Its unique properties make it suitable for creating materials with specific functionalities.

Mechanism of Action

The mechanism of action of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone:

2-Amino-1-(piperidin-1-yl)ethanone

• Molecular Formula : C₇H₁₃N₂O
• Molecular Weight : 141.20 g/mol
• Structural Differences: Lacks the benzyl-isopropyl-amino substituent on the piperidine ring.
• Synthesis : Produced in 80% yield via nucleophilic substitution or coupling reactions .
• Key Data: NMR (¹H and ¹³C) confirmed the piperidine and ethanone moieties .
• Applications : Intermediate in organic synthesis.

2-Amino-1-[3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone

• Molecular Formula : C₁₈H₂₆N₃O
• Molecular Weight : 300.43 g/mol
• Structural Differences : Cyclopropyl group replaces the isopropyl substituent.
• Synthesis : Likely involves reductive amination or alkylation steps.
• Key Data : Discontinued by CymitQuimica, suggesting similar instability or niche applications .

2-Amino-1-(2-hydroxyphenyl)ethanone (CAS: 72481-17-5)

• Molecular Formula: C₈H₉NO₂
• Molecular Weight : 151.17 g/mol
• Structural Differences : Aromatic hydroxyphenyl group replaces the piperidine ring.
• Synthesis : Prepared via hydriodic acid/acetic acid reflux of nitro-coumarin derivatives .
• Key Data : Melting point 177°C (decomposition) .

2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone

• Molecular Formula : C₁₂H₂₁N₃O
• Molecular Weight : 211.30 g/mol
• Structural Differences: Cyclopropyl-methyl-amino substituent instead of benzyl-isopropyl-amino.
• Synthesis : Stereospecific synthesis likely involves chiral resolution techniques .

Imidazolopiperazine Derivatives (e.g., Compound 23)

• Molecular Formula : C₁₉H₁₈F₂N₅O (example)
• Structural Differences : Incorporates imidazo[1,2-a]pyrazine core and fluorine substituents.
• Synthesis : Utilizes Ugi reactions and HATU-mediated couplings .
• Applications : Antimalarial agents under preclinical optimization .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Synthesis Method	Key Properties/Applications
Target Compound	C₁₈H₂₇N₃O	303.45	(S)-Piperidine, benzyl-isopropyl-amino, ethanone	Likely HATU coupling/Pd-mediated steps	Discontinued; research applications
2-Amino-1-(piperidin-1-yl)ethanone	C₇H₁₃N₂O	141.20	Unsubstituted piperidine	Nucleophilic substitution	Organic intermediate
2-Amino-1-[3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone	C₁₈H₂₆N₃O	300.43	Cyclopropyl-amino substituent	Reductive amination	Discontinued
2-Amino-1-(2-hydroxyphenyl)ethanone	C₈H₉NO₂	151.17	Hydroxyphenyl group	HI/acetic acid reflux	m.p. 177°C; coumarin derivative
Imidazolopiperazine (Compound 23)	C₁₉H₁₈F₂N₅O	394.38	Imidazo[1,2-a]pyrazine core, fluorine groups	Ugi reaction/HATU coupling	Antimalarial lead optimization

Key Findings and Insights

Synthesis Complexity: Compounds with chiral centers (e.g., (S)-piperidine) require stereospecific methods, whereas simpler analogs (e.g., 2-Amino-1-(piperidin-1-yl)ethanone) are synthesized in higher yields (80%) .

Biological Relevance : Imidazolopiperazines demonstrate the importance of heterocyclic cores in antimalarial activity, a trait absent in the target compound .

Biological Activity

The compound 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone is a complex organic molecule with significant implications in medicinal chemistry and pharmacology. Its unique structural features, including a chiral center and a piperidine ring, contribute to its biological activity. This article explores the compound's biological activity, including its pharmacological potential, mechanisms of action, and relevant case studies.

Structural Characteristics

The molecular formula of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone is $C_{20}H_{33}N_3O$. The presence of a piperidine ring and an amino group suggests potential interactions with various biological targets, particularly in the central nervous system (CNS) .

Pharmacological Effects

Research indicates that this compound may exhibit various biological activities, including:

• Neuropharmacological Effects : Studies suggest that the compound has binding affinity to CNS receptors, which may lead to psychoactive effects similar to known psychoactive substances. This suggests potential applications in treating neurological disorders .
• Antitumor Activity : Preliminary findings indicate that the compound may inhibit Class I PI3-kinase enzymes, which are implicated in cancer cell proliferation. This mechanism positions it as a candidate for anticancer drug development .

The biological activity of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone can be attributed to its structural similarities with other psychoactive compounds. Its interaction with specific receptors in the CNS could modulate neurotransmitter systems, potentially leading to therapeutic effects in anxiety and depression .

Case Studies

Several studies have explored the biological activity of this compound or structurally similar derivatives:

• In Vitro Studies : Research has demonstrated that derivatives of this compound exhibit varying degrees of antibacterial and anticancer activities. For instance, certain analogs showed effective inhibition against Staphylococcus aureus and other bacterial strains with MIC values ranging from 3.12 to 12.5 µg/mL .
• Anticancer Research : A study focused on the inhibition of Class I PI3-kinase enzymes indicated that compounds similar to 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone could effectively reduce tumor cell viability by targeting specific signaling pathways .

Comparative Analysis

To better understand the uniqueness of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone, a comparison with structurally related compounds is essential:

Compound Name	Molecular Formula	Unique Features
(R)-3-(Benzyl-isopropyl-amino)-piperidine	C18H27N3O	Different stereochemistry affecting activity
2-Amino-1-piperidin-1-yl-propan-1-one	C8H16N2O	Simpler structure, less potent activity
8-(3-Aminopiperidin-1-yl)purine derivatives	Varies	Structural variations leading to diverse biological activities

This table highlights how the specific stereochemistry and structural complexity of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone may contribute to its distinct pharmacological profile compared to related compounds .